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Compound of Interest

Compound Name: Hexane-1,3-diamine

Cat. No.: B14751582

Disclaimer: This guide addresses the safety and handling precautions for diamine isomers of
hexane. The primary focus of the detailed information within this document is Hexane-1,6-
diamine (Hexamethylenediamine, CAS No. 124-09-4), a compound for which extensive safety
data is available. The user's original topic of interest, Hexane-1,3-diamine (CAS No. 589-54-
8), is a structural isomer for which there is a significant lack of published safety, handling, and
toxicological data.[1][2]

Given the structural similarities and the presence of two amine functional groups, it is prudent
to assume that Hexane-1,3-diamine may exhibit similar, if not identical, hazards to its better-
studied 1,6-isomer. Therefore, the rigorous precautions outlined for Hexane-1,6-diamine should
be considered the minimum standard when handling Hexane-1,3-diamine or any other hexane
diamine isomer for which specific data is not available. A substance-specific risk assessment is
mandatory before use.

Chemical Identification

This guide pertains to aliphatic diamines with a six-carbon chain. The primary surrogate for this
guide is Hexane-1,6-diamine.

e Primary Chemical Name: Hexane-1,6-diamine[3]
e Synonyms: Hexamethylenediamine (HMDA), 1,6-Diaminohexane[3][4]

e CAS Number: 124-09-4[3]
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e Molecular Formula: CeHisN2[5]
e Molecular Weight: 116.21 g/mol [5]
e Structure:

H2N—(CHz2)s—NH:

Hazard Identification and Classification

Hexane-1,6-diamine is a hazardous chemical that poses significant risks upon exposure. It is
corrosive, acutely toxic, and can cause severe irritation.[6][7]

GHS Classification

The Globally Harmonized System (GHS) classification for Hexane-1,6-diamine is as follows:

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[6]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin[6]
) ] o H314: Causes severe skin
Skin Corrosion / Irritation Category 1B
burns and eye damage[6][7]
. H314: Causes severe skin
Serious Eye Damage Category 1
burns and eye damage[6]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[6][7]
Aquatic Hazard (Acute) Category 3 H402: Harmful to aquatic life[5]

Hazard Pictograms and Signal Word

» Pictograms:

&#9760; &#9888;
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» Signal Word:Danger[6]

NFPA 704 Diamond

e Health (Blue): 3 (Serious hazard)

o Flammability (Red): 2 (Moderate hazard)
e Instability (Yellow): O (Minimal hazard)

e Special: None

(Note: NFPA ratings can vary slightly between suppliers but generally reflect these levels of
hazard.)[5]
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Hazard Identification (GHS)

and Eye Damage

a
rit;
Requires

Control Measures & PPE
\ 4 \

Engineering Controls:
Fume Hood / Ventilation

Enables

Safe Handling & Storage

Avoid contact with skin, eyes, clothing.

Personal Protective Equipment (PPE) Do not breathe dust/vapors.
Ground containers for transfers.

f Failure Occurs

Emergency Response
8 VV P!

Store in a cool, dry, well-ventilated area. Spill:
Keep container tightly closed. Evacuate, Ventilate, Contain.
Store away from acids and oxidizers. Use non-sparking tools.

Gloves:
Butyl, Neoprene, Nitrile

Fire:
Use COz, Dry Chemical, Foam.
Wear SCBA.

Body:
Chemical-Resistant Apron / Suit

Eye/Face: Exposure:
Safety Goggles & Face Shield See First Aid Protocols
Respiratory:

NIOSH-Approved Respirator
(if ventilation is inadequate)

Click to download full resolution via product page

Caption: Hazard Identification and Control Workflow.
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Physical and Chemical Properties

Hexane-1,6-diamine is a colorless, crystalline solid at room temperature with a strong, amine-

like odor.[8]
Property Value Reference(s)
Physical State Solid [8]
Appearance Co?orless to white crystalline 8]

solid

Odor Strong amine/piperidine-like 9]
Melting Point 42 - 45 °C (108 - 113 °F) [5][6]
Boiling Point 204 - 205 °C (399 - 401 °F) [10]
Flash Point 71 - 93 °C (160 - 199 °F) [9][11]
Density 0.89 g/cm3 at 25 °C [6]
Solubility in Water Readily soluble [11]

Vapor Density

~4.0 (Air = 1)

[°]

Vapor Pressure

2 hPa at 50 °C

[9]

Explosive Limits

LEL: 0.7% / UEL: 6.3%

[9]

Toxicology and Health Effects

The primary health hazards are its corrosive nature and moderate acute toxicity.[12][13]

 Inhalation: Vapors or dust can cause severe irritation to the respiratory tract.[5] High

concentrations may lead to chemical pneumonitis and pulmonary edema.[14]

o Skin Contact: Causes severe skin burns.[6] Harmful if absorbed through the skin.[5]

Prolonged contact may lead to dermatitis.[15]

o Eye Contact: Causes severe eye damage, including corneal damage and potential

blindness.[10]
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 Ingestion: Harmful if swallowed.[6] Can cause severe burns and perforation of the
gastrointestinal tract.[16]

o Chronic Effects: The substance is toxic to the blood, kidneys, lungs, and liver with repeated
or prolonged exposure.[10] There is no evidence to classify it as a carcinogen.[5][6][8]

Toxicity Metric Value Species Reference(s)
LDso, Oral 750 - 1160 mg/kg Rat [10][12][13]
LDso, Dermal 1110 - 1900 mg/kg Rabbit, Rat [10][16]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of hexanediamines are not
typically provided in Safety Data Sheets. The hazard classifications are based on standardized
tests, often following OECD (Organisation for Economic Co-operation and Development)
guidelines. For example:

o Skin Corrosion/Irritation: Would likely be determined using OECD Test Guideline 404 (Acute
Dermal Irritation/Corrosion). This involves applying the substance to the shaved skin of
rabbits and observing for effects like erythema, edema, and necrosis over a period of up to
14 days.[7]

¢ Acute Oral Toxicity: Often determined via OECD Test Guideline 423 (Acute Oral Toxicity -
Acute Toxic Class Method). This involves administering the substance to fasted animals
(typically rats) in a stepwise procedure to identify a dose that causes mortality or evident
toxicity.[7]

o Eye Damage/Irritation: Would be assessed under a protocol like OECD Test Guideline 405
(Acute Eye Irritation/Corrosion), where the substance is applied to the eye of an animal
(typically a rabbit) and scored for effects on the cornea, iris, and conjunctiva.[7]

Exposure Controls and Personal Protection
Engineering Controls
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e Ventilation: Work must be conducted in a well-ventilated area, preferably within a certified
chemical fume hood, to keep airborne concentrations below exposure limits.[5][17]

o Safety Equipment: Eyewash stations and safety showers must be immediately accessible in
the work area.[4][18]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a full-face shield.[19]
o Skin Protection:

o Gloves: Wear chemically resistant gloves. Recommended materials include Butyl rubber,
Neoprene, or Nitrile.[18] Always inspect gloves for integrity before use.

o Body Protection: Wear a flame-retardant, chemical-resistant lab coat, apron, or full body
suit as dictated by the scale of the operation.[6]

o Respiratory Protection: If a fume hood is not available or if dusts/aerosols are generated, a
NIOSH-approved respirator with an appropriate cartridge (e.g., for organic vapors and
particulates) is required.[4][6]

Safe Handling and Storage

o Handling: Avoid all personal contact. Do not breathe dust or vapors.[19] Use non-sparking
tools and take precautionary measures against static discharge.[20] Containers should be
bonded and grounded during transfers.[3]

e Storage: Store in a cool, dry, well-ventilated, and secured area.[3] Keep containers tightly
closed as the material is hygroscopic.[5][6] Store separately from incompatible materials
such as strong acids, oxidizing agents, acid chlorides, and acid anhydrides.[18][19][21]

First Aid and Emergency Procedures

Immediate medical attention is required for all exposures.
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Exposure Event

INHALATION:
1. Move to fresh air.
2. Keep at rest in a comfortable position.
3. If not ing, give artificial irati

T
Ithmediate Aclions

SKIN CONTACT:

1. Immediately remove all contaminated clothing.
2. Flush skin with water/shower for at least 15-30 minutes.

EYE CONTACT:

1. Rinse cautiously with water for at least 15-30 minutes. 1. Rinse mouth with water.
2. Remove contact lenses, if present and easy to do. 2. Drink 1-2 glasses of water.
3. Keep eyelids open during rinsing.

INGESTION:

3. DO NOT induce vomiting (risk of perforation).

Medical Follow-up

Bring SDS to the doctor.

Call a POISON CENTER or Physician Immediately.

Click to download full resolution via product page

Caption: First Aid Protocol for Exposure Incidents.

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.[3]

o Skin Contact: Immediately remove all contaminated clothing. Flush the affected area with

large amounts of water for at least 15-30 minutes. Seek immediate medical attention.[3][18]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes, holding

the eyelids open. Remove contact lenses if possible. Seek immediate medical attention from

an ophthalmologist.[16]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth and have

them drink two glasses of water. Never give anything by mouth to an unconscious person.

Seek immediate medical attention.[3][5]

Fire and Explosion Hazard Data
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Hexane-1,6-diamine is a combustible solid.[18] Vapors are heavier than air and may form
explosive mixtures with air, especially when heated.[16]

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), alcohol-resistant
foam, or water spray.[16]

e Specific Hazards: Combustion produces toxic and irritating gases, including nitrogen oxides
(NOx) and carbon monoxide (CO).[6] Containers may explode when heated.[18]

» Firefighter Protection: Firefighters must wear full protective clothing and a self-contained
breathing apparatus (SCBA) with a full facepiece operated in pressure-demand mode.[16]

Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel.[18] Remove all sources of ignition.
[18] Wear the full personal protective equipment described in Section 6.2. Ensure adequate
ventilation.

e Environmental Precautions: Prevent the chemical from entering drains, sewers, or
waterways.[5]

o Containment and Cleanup: For spills, cover with a dry, inert absorbent material (e.g., sand,
vermiculite, or clay).[17] Collect the material using non-sparking tools and place it into a
suitable, sealed container for disposal.[18] Ventilate and wash the spill area after cleanup is
complete.[18]

Disposal Considerations

Disposal of Hexane-1,6-diamine must be in accordance with all federal, state, and local
regulations. It may be necessary to dispose of this chemical as a hazardous waste.[18] Contact
a licensed professional waste disposal service. Do not dispose of it via household or sanitary
sewers.

Transport Information

e UN Number: UN 2280[18]

e Proper Shipping Name: Hexamethylenediamine, solid[6]
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e Transport Hazard Class: 8 (Corrosive)[18]

e Packing Group: 1[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of Hexanediamines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14751582#hexane-1-3-diamine-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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